Cas no 7726-51-4 (2-Butanol, sodium salt(9CI))
2-Butanol, sodium salt(9CI) structure
Product Name:2-Butanol, sodium salt(9CI)
CAS No:7726-51-4
MF:C4H9NaO
MW:96.1034324169159
CID:571733
PubChem ID:23663649
Update Time:2025-04-19
2-Butanol, sodium salt(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, sodium salt(9CI)
- Sodium butan-2-olate
- DTXSID50998504
- sodium s-butoxide
- NS00045177
- 7726-51-4
- EINECS 231-776-0
-
- Inchi: 1S/C4H9O.Na/c1-3-4(2)5;/h4H,3H2,1-2H3;/q-1;+1
- InChI Key: VSCLJRSWEGZJNY-UHFFFAOYSA-N
- SMILES: [Na+].[O-]C(C)CC
Computed Properties
- Exact Mass: 96.05517
- Monoisotopic Mass: 96.05510919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 23.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- PSA: 23.06
2-Butanol, sodium salt(9CI) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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